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Compound of Interest

Compound Name: N-Acetylglycine-d5

Cat. No.: B1450727 Get Quote

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling N-Acetylglycine-d5, a deuterated form of N-Acetylglycine. The following procedures

are designed to minimize risk and ensure proper disposal, fostering a secure and efficient

workflow.

N-Acetylglycine and its deuterated analogs are classified as hazardous substances that can

cause skin and serious eye irritation, and may lead to respiratory irritation.[1][2] Adherence to

the safety protocols outlined below is crucial for safe handling.

Personal Protective Equipment (PPE)
The appropriate selection and use of Personal Protective Equipment are the first line of

defense against chemical exposure. The following table summarizes the required PPE for

handling N-Acetylglycine-d5.
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Protection Type Required Equipment
Specifications & Best

Practices

Eye and Face Protection
Chemical safety goggles or

glasses with side shields

Must comply with ANSI Z87.1

standards.[3] Goggles are

recommended when there is a

risk of dust or splashes.[3]

Skin Protection
Chemical-resistant gloves

(e.g., nitrile)

Inspect gloves for integrity

before each use. Use proper

glove removal technique to

avoid skin contact.[4]

Lab coat
Should be long-sleeved and

fully buttoned.[3]

Respiratory Protection
Generally not required with

adequate ventilation

Use a NIOSH-approved

respirator if dust is generated

or if working in a poorly

ventilated area.[4][5]

Body Protection
Long pants and closed-toe

shoes

Standard laboratory attire to

protect against accidental

spills.[3]

Operational Plan: Safe Handling Workflow
A systematic approach to handling N-Acetylglycine-d5 is essential to minimize exposure and

contamination. The following workflow diagram illustrates the key steps for safe handling from

receipt to disposal.
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Figure 1: Safe Handling Workflow for N-Acetylglycine-d5

1. Preparation
- Verify availability of all PPE

- Ensure fume hood is operational
- Prepare all necessary equipment

2. Weighing and Handling
- Perform in a fume hood or ventilated enclosure

- Avoid generating dust
- Keep container tightly closed when not in use

Proceed when ready

3. Post-Handling
- Decontaminate work surfaces

- Remove and dispose of gloves properly

After handling

5. Storage
- Store in a cool, dry, well-ventilated area

- Keep container tightly closed

If not all material is used

4. Personal Decontamination
- Wash hands thoroughly with soap and water

Final step

Click to download full resolution via product page

Figure 1: Safe Handling Workflow for N-Acetylglycine-d5

Emergency and First Aid Procedures
In the event of an accidental exposure, immediate and appropriate first aid is critical. The

following table outlines the recommended first aid measures.
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Exposure Type First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical attention

if irritation persists.[1][2]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing. Wash contaminated clothing before

reuse. Seek medical attention if irritation occurs.

[1][2]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[1]

[2]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and seek immediate medical

attention.[2][5]

Spill and Disposal Plan
Proper management of spills and waste is a critical component of laboratory safety and

environmental responsibility.

Spill Response:

Evacuate and Ventilate: If a significant amount of dust is generated, evacuate the immediate

area and ensure adequate ventilation.

Wear Appropriate PPE: Before cleaning, don all required personal protective equipment.

Contain and Clean: Carefully sweep or vacuum the spilled solid material, avoiding dust

generation.[1][4] Place the collected material into a suitable, sealed container for disposal.

Decontaminate: Clean the spill area with a suitable solvent or detergent and water.
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Disposal:

Unused Product: Dispose of surplus and non-recyclable solutions through a licensed

disposal company.[4] The material should not be allowed to enter drains or waterways.[4]

Contaminated Materials: All contaminated items, including gloves, filter paper, and

containers, should be placed in a sealed bag or container and disposed of as chemical

waste through a licensed disposal company.[4]

By adhering to these guidelines, researchers can confidently handle N-Acetylglycine-d5 while

maintaining a high standard of safety and operational excellence.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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